Cas no 1716-86-5 (Ethyl 2-(2-chloro-5-fluorophenoxy)acetate)

• Product Name: Ethyl 2-(2-chloro-5-fluorophenoxy)acetate
• CAS No: 1716-86-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 5741039
• PubChem ID: 91549331
• Update Time: 2025-10-30

Ethyl 2-(2-chloro-5-fluorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloro-5-fluorophenoxy)acetate
• 1716-86-5
• Ethyl 2-(2-chloro-5-fluoro-phenoxy)acetate
• Ethyl2-(2-chloro-5-fluorophenoxy)acetate
• Acetic acid, 2-(2-chloro-5-fluorophenoxy)-, ethyl ester

• MDL： MFCD18911456
• Inchi： 1S/C10H10ClFO3/c1-2-14-10(13)6-15-9-5-7(12)3-4-8(9)11/h3-5H,2,6H2,1H3
• InChI Key： BERPEHQVESORFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCC(=O)OCC)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Additional information on Ethyl 2-(2-chloro-5-fluorophenoxy)acetate

Ethyl 2-(2-Chloro-5-Fluorophenoxy)acetate (CAS No. 1716-86-5): An Overview of Its Properties and Applications

Ethyl 2-(2-chloro-5-fluorophenoxy)acetate (CAS No. 1716-86-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial settings. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the study and application of Ethyl 2-(2-chloro-5-fluorophenoxy)acetate.

The molecular formula of Ethyl 2-(2-chloro-5-fluorophenoxy)acetate is C₁₀H₁₀ClFO₃, and its molecular weight is approximately 233.63 g/mol. The compound features a chloro-substituted and fluorinated phenoxy group attached to an ethyl acetate moiety, which contributes to its distinct chemical behavior and reactivity. The presence of these functional groups imparts specific physical and chemical properties that make it valuable in various applications.

In terms of physical properties, Ethyl 2-(2-chloro-5-fluorophenoxy)acetate is a colorless to pale yellow liquid at room temperature. It has a boiling point of around 190°C and a melting point of -30°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of Ethyl 2-(2-chloro-5-fluorophenoxy)acetate can be achieved through several methods. One common approach involves the reaction of 2-chloro-5-fluorophenol with ethyl chloroacetate in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic substitution, where the hydroxyl group of the phenol attacks the electrophilic carbon of the chloroacetate, leading to the formation of the desired product. Another method involves the esterification of 2-(2-chloro-5-fluorophenoxy)acetic acid with ethanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Recent research has highlighted the potential applications of Ethyl 2-(2-chloro-5-fluorophenoxy)acetate in pharmaceuticals and agrochemicals. In the pharmaceutical industry, this compound has been investigated for its use as an intermediate in the synthesis of various drugs. For instance, it has been used in the preparation of antifungal agents and anti-inflammatory compounds due to its ability to modulate specific biological pathways. Additionally, studies have shown that derivatives of Ethyl 2-(2-chloro-5-fluorophenoxy)acetate exhibit promising activity against certain bacterial strains, making them potential candidates for developing new antibiotics.

In the agrochemical sector, Ethyl 2-(2-chloro-5-fluorophenoxy)acetate has been explored for its herbicidal properties. Research has demonstrated that this compound can effectively control certain weed species without causing significant harm to crops. The mechanism of action involves disrupting essential plant processes such as photosynthesis and cell division, leading to reduced weed growth and improved crop yields.

Beyond its direct applications, Ethyl 2-(2-chloro-5-fluorophenoxy)acetate serves as a valuable building block in organic synthesis. Its reactivity and functional group versatility make it an excellent starting material for synthesizing more complex molecules with diverse biological activities. For example, it can be used to introduce fluorine atoms into target molecules, which can enhance their pharmacological properties by improving their metabolic stability or binding affinity.

Safety considerations are crucial when handling Ethyl 2-(2-chloro-5-fluorophenoxy)acetate. While it is not classified as a hazardous material under most regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, Ethyl 2-(2-chloro-5-fluorophenoxy)acetate (CAS No. 1716-86-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure endows it with valuable properties that make it suitable for various research and industrial purposes. As ongoing research continues to uncover new uses and potential benefits, the importance of this compound is likely to grow further in the coming years.